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Benzoxazole, 5-(1,1-dimethylethyl)-2-[4-[2-[5-(1,1-dimethylethyl)-2-benzoxazolyl]ethenyl]phenyl]- Benzoxazole, 5-(1,1-dimethylethyl)-2-[4-[2-[5-(1,1-dimethylethyl)-2-benzoxazolyl]ethenyl]phenyl]-
Brand Name: Vulcanchem
CAS No.: 1552-47-2
VCID: VC0075720
InChI: InChI=1S/C30H30N2O2/c1-29(2,3)21-12-14-25-23(17-21)31-27(33-25)16-9-19-7-10-20(11-8-19)28-32-24-18-22(30(4,5)6)13-15-26(24)34-28/h7-18H,1-6H3
SMILES: CC(C)(C)C1=CC2=C(C=C1)OC(=N2)C=CC3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)C(C)(C)C
Molecular Formula: C30H30N2O2
Molecular Weight: 450.6 g/mol

Benzoxazole, 5-(1,1-dimethylethyl)-2-[4-[2-[5-(1,1-dimethylethyl)-2-benzoxazolyl]ethenyl]phenyl]-

CAS No.: 1552-47-2

Main Products

VCID: VC0075720

Molecular Formula: C30H30N2O2

Molecular Weight: 450.6 g/mol

Benzoxazole, 5-(1,1-dimethylethyl)-2-[4-[2-[5-(1,1-dimethylethyl)-2-benzoxazolyl]ethenyl]phenyl]- - 1552-47-2

CAS No. 1552-47-2
Product Name Benzoxazole, 5-(1,1-dimethylethyl)-2-[4-[2-[5-(1,1-dimethylethyl)-2-benzoxazolyl]ethenyl]phenyl]-
Molecular Formula C30H30N2O2
Molecular Weight 450.6 g/mol
IUPAC Name 5-tert-butyl-2-[4-[2-(5-tert-butyl-1,3-benzoxazol-2-yl)ethenyl]phenyl]-1,3-benzoxazole
Standard InChI InChI=1S/C30H30N2O2/c1-29(2,3)21-12-14-25-23(17-21)31-27(33-25)16-9-19-7-10-20(11-8-19)28-32-24-18-22(30(4,5)6)13-15-26(24)34-28/h7-18H,1-6H3
Standard InChIKey XHNZHISSLFRVLB-CXUHLZMHSA-N
Isomeric SMILES CC(C)(C)C1=CC2=C(C=C1)OC(=N2)/C=C/C3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)C(C)(C)C
SMILES CC(C)(C)C1=CC2=C(C=C1)OC(=N2)C=CC3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)C(C)(C)C
Canonical SMILES CC(C)(C)C1=CC2=C(C=C1)OC(=N2)C=CC3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)C(C)(C)C
PubChem Compound 3034118
Last Modified Nov 11 2021
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